Cas no 2228151-43-5 (tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate
• CAS No: 2228151-43-5
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6335067
• PubChem ID: 165658865
• Update Time: 2025-11-06

tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate
• EN300-1901139
• 2228151-43-5
• tert-butyl N-[4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenyl]carbamate

• Inchi： 1S/C16H23FN2O2/c1-15(2,3)21-14(20)19-9-6-7-10(11(17)8-9)12-13(18)16(12,4)5/h6-8,12-13H,18H2,1-5H3,(H,19,20)
• InChI Key： OEQMLZCEBHWBBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(C1(C)C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate

Research Brief on tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate (CAS: 2228151-43-5)

The compound tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate (CAS: 2228151-43-5) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of the cyclopropyl and fluorophenyl moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate exhibits moderate to high activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. Preliminary data suggest that this compound may serve as a scaffold for the development of new anti-inflammatory or anticancer agents. However, further mechanistic studies are required to elucidate its precise mode of action and potential side effects.

The pharmacokinetic properties of this compound have also been explored, with findings indicating reasonable bioavailability and metabolic stability. These characteristics are crucial for its potential use as a drug candidate. Researchers are currently investigating structural modifications to enhance its efficacy and reduce any undesirable pharmacokinetic profiles.

In conclusion, tert-butyl N-4-(3-amino-2,2-dimethylcyclopropyl)-3-fluorophenylcarbamate represents a valuable chemical entity in medicinal chemistry. Its unique structural features and promising biological activities warrant further research to fully exploit its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and evaluating its safety profile in preclinical models.